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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231 Get Quote

For Researchers, Scientists, and Fragrance Development Professionals

Introduction
2-Methyl-2-phenylpentanal is an aromatic aldehyde with potential applications in the

fragrance industry. While specific data on this compound is limited in publicly available

literature, its structural similarity to other well-known fragrance ingredients allows for informed

predictions of its olfactory profile and potential uses. This document provides detailed

application notes and experimental protocols to guide researchers in evaluating 2-Methyl-2-
phenylpentanal as a novel fragrance ingredient. The information presented is based on the

chemical properties of the molecule, data from structurally related compounds, and standard

industry practices for fragrance development.

Chemical Structure:

IUPAC Name: 2-methyl-2-phenylpentanal

Molecular Formula: C₁₂H₁₆O

Molecular Weight: 176.26 g/mol

Predicted Olfactory Profile
Based on the analysis of structurally similar phenyl-substituted aldehydes and pentanals used

in perfumery, the olfactory profile of 2-Methyl-2-phenylpentanal is anticipated to be complex,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15269231?utm_src=pdf-interest
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with potential floral, green, and woody characteristics.

Primary Notes: Likely to exhibit a combination of floral (rosy) and green (herbaceous) notes.

Sub-notes: May possess underlying woody and slightly aldehydic facets. The presence of

the methyl group on the same carbon as the phenyl ring could introduce a unique nuance,

potentially adding a subtle spicy or warm element.

For comparison, a related compound, 2-methyl-5-phenylpentanal, is utilized for its rose-like

scent.[1] Another similar molecule, 4-methyl-4-phenyl-1-pentanal, is described as having a

fresh, herbaceous fragrance with a woody note.[2][3]

Potential Applications in Fragrance Compositions
Given its predicted olfactory profile, 2-Methyl-2-phenylpentanal could be a versatile ingredient

in various fragrance types:

Floral Accords: To impart a modern, rosy, or white floral character. It could be used to add

complexity and a green lift to jasmine, lily-of-the-valley, and rose compositions.

Green and Chypre Formulations: The anticipated herbaceous and woody notes would make

it suitable for green, fougère, and chypre fragrances, providing a fresh and natural element.

Woody and Amber Scents: Could be used as a modifier to introduce a fresh, floral-green

aspect to traditional woody and amber fragrances.

Functional Perfumery: Due to its aldehydic nature, it may offer good substantivity and

performance in products such as soaps, lotions, and detergents.

Quantitative Data Summary (Based on Structurally
Related Compounds)
Direct quantitative data for 2-Methyl-2-phenylpentanal is not readily available. The following

table summarizes data for structurally related fragrance ingredients to provide a comparative

reference for researchers.
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Property Phenylacetaldehyde
4-Methyl-4-phenyl
pentanone (Vetikon)

CAS Number 122-78-1 7403-42-1

Odor Description
Green, sweet, floral, hyacinth,

honey, cocoa.[4][5]

Vetiver, woody, earthy, slightly

fruity.

Substantivity on Paper 400 hours.[4] Not specified

Recommended Usage Level in

Concentrate
Up to 10% Up to 8%.[6]

Stability in Various Media Data not specified

Good in body lotion, shampoo,

soap, and cleaners; Poor in

bleach.[6]

Experimental Protocols
Protocol for Sensory Evaluation using Gas
Chromatography-Olfactometry (GC-O)
Objective: To identify and characterize the specific odor notes of 2-Methyl-2-phenylpentanal.

Methodology:

Sample Preparation: Prepare a 1% solution of 2-Methyl-2-phenylpentanal in a suitable

solvent (e.g., ethanol or dipropylene glycol).

Instrumentation: Utilize a gas chromatograph coupled with both a mass spectrometer (MS)

and an olfactometry port.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5ms).

Injector Temperature: 250°C.
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Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of

10°C/min.

Carrier Gas: Helium at a constant flow rate.

Effluent Splitting: The column effluent is split between the MS detector and the olfactometry

port.

Olfactory Analysis: A trained sensory panelist sniffs the effluent from the olfactometry port

and records the perceived odor, its intensity, and its duration.

Data Analysis: The olfactory data is correlated with the chromatographic peaks identified by

the MS to assign specific odor descriptors to the compound and any impurities.

Sample Preparation GC-MS/O Analysis Data Correlation

Prepare 1% solution of
2-Methyl-2-phenylpentanal Inject sample into GC Chromatographic Separation Effluent Split MS Detection Olfactory Port

(Human Assessor)
Correlate MS Data

with Olfactory Perception Generate Odor Profile

Click to download full resolution via product page

Protocol for Stability Testing in a Consumer Product
Base
Objective: To evaluate the chemical stability and odor performance of 2-Methyl-2-
phenylpentanal in a representative consumer product base (e.g., a simple lotion or soap

base).

Methodology:

Sample Preparation:

Prepare a control sample of the product base without any fragrance.
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Prepare a test sample by incorporating 2-Methyl-2-phenylpentanal at a typical

concentration (e.g., 0.5% w/w) into the product base.

Aging Conditions:

Store aliquots of both the control and test samples under various conditions:

Elevated temperature (e.g., 40°C) to accelerate aging.

Room temperature (e.g., 25°C) as a reference.

Exposure to UV light to assess photodegradation.

Evaluation Timeline: Evaluate the samples at regular intervals (e.g., initial, 1 week, 4 weeks,

8 weeks, 12 weeks).

Analytical Evaluation:

Use gas chromatography-mass spectrometry (GC-MS) to quantify the concentration of 2-
Methyl-2-phenylpentanal over time and to identify any degradation products.

Sensory Evaluation:

A trained sensory panel will evaluate the odor of the aged samples compared to the initial

samples.

Panelists should assess changes in odor intensity, character, and the emergence of any

off-notes.

Data Analysis: Plot the concentration of 2-Methyl-2-phenylpentanal as a function of time for

each storage condition. Correlate the analytical data with the sensory evaluation results to

determine the stability of the fragrance ingredient.
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Preparation
Aging Conditions Evaluation (Weekly) Results

Product Base 2-Methyl-2-phenylpentanal Control Sample
(Base only)

Test Sample
(Base + Fragrance) 40°C 25°C UV Exposure GC-MS Analysis Sensory Panel Concentration vs. Time Stability Report

Click to download full resolution via product page

Logical Relationships in Fragrance Development
The evaluation of a new fragrance ingredient like 2-Methyl-2-phenylpentanal follows a

structured process from initial characterization to final application.

Synthesis & Purity Analysis

Olfactory Characterization (GC-O)

Toxicological & Dermatological Safety Assessment Creative Formulation & Application

Regulatory Compliance (IFRA)

Performance & Stability Testing

Consumer Panel Testing

Commercialization

Click to download full resolution via product page

Conclusion
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While direct data on 2-Methyl-2-phenylpentanal is scarce, a systematic evaluation based on

the protocols outlined in this document will enable fragrance researchers to thoroughly

characterize its properties. The inferred olfactory profile suggests it could be a valuable addition

to the perfumer's palette, particularly for creating novel floral, green, and woody fragrances.

The provided experimental workflows for sensory analysis and stability testing offer a robust

framework for its assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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